Cas no 2098050-59-8 (cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride)

• Product Name: cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride
• CAS No: 2098050-59-8
• MF: C₁₂H₁₆ClF₂N
• MW: 247.71194934845
• CID: 5724259
• PubChem ID: 86263079
• Update Time: 2025-06-13

cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride
• 2098050-59-8
• AKOS026747754
• F2167-2135
• cyclopentyl-(2,4-difluorophenyl)methanamine;hydrochloride

• Inchi： 1S/C12H15F2N.ClH/c13-9-5-6-10(11(14)7-9)12(15)8-3-1-2-4-8;/h5-8,12H,1-4,15H2;1H
• InChI Key： ZKKOQKAUNAYJGO-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(C1=CC=C(F)C=C1F)N.[H]Cl

Computed Properties

• Exact Mass: 247.0939335g/mol
• Monoisotopic Mass: 247.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride

Comprehensive Overview of Cyclopentyl(2,4-difluorophenyl)methanamine Hydrochloride (CAS No. 2098050-59-8)

Cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride (CAS No. 2098050-59-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentyl and 2,4-difluorophenyl structural motifs, is a hydrochloride salt form of the primary amine. Its molecular structure and properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders.

The growing interest in cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride is driven by its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and receptor modulators, especially in the context of central nervous system (CNS) diseases. With the rise of personalized medicine and targeted therapies, compounds like this are pivotal in addressing unmet medical needs.

One of the key advantages of CAS No. 2098050-59-8 is its structural versatility. The cyclopentyl group enhances lipophilicity, which can improve blood-brain barrier penetration—a critical factor for CNS-active drugs. Meanwhile, the 2,4-difluorophenyl moiety contributes to metabolic stability and binding affinity. These features align with current trends in drug design, where researchers prioritize compounds with optimized pharmacokinetic profiles.

In recent years, the demand for high-purity chemical intermediates like cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic labs alike are seeking reliable sources of this compound to accelerate their R&D efforts. Questions such as "Where to buy cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride?" or "What are the synthetic routes for CAS 2098050-59-8?" are frequently searched, reflecting its practical relevance.

From a synthetic chemistry perspective, the preparation of cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride involves multi-step organic transformations, including reductive amination and salt formation. Researchers are also investigating greener synthetic approaches to align with the principles of sustainable chemistry. This aligns with broader industry trends, where green solvents and catalytic methods are gaining traction.

The compound's stability and solubility profile make it suitable for various formulation strategies. Its hydrochloride salt form ensures improved aqueous solubility, a property highly valued in preclinical and clinical development. As the pharmaceutical industry shifts toward oral bioavailability optimization, intermediates like this play a crucial role in early-stage drug design.

Looking ahead, cyclopentyl(2,4-difluorophenyl)methanamine hydrochloride is poised to remain a compound of interest in medicinal chemistry. Its applications extend beyond traditional drug discovery, with potential uses in proteomics research and chemical biology. As the scientific community continues to explore its properties, this compound will likely feature in cutting-edge studies aimed at addressing complex health challenges.